ethyl 6,7-diethoxy-4-hydroxyquinoline-3-carboxylate
Description
Ethyl 6,7-diethoxy-4-hydroxyquinoline-3-carboxylate is a chemical compound with the molecular formula C16H19NO5 . It is a derivative of quinoline, a class of organic compounds that are widely used in the pharmaceutical industry .
Molecular Structure Analysis
The molecular structure of ethyl 6,7-diethoxy-4-hydroxyquinoline-3-carboxylate consists of a quinoline backbone with ethoxy groups attached at the 6 and 7 positions, a carboxylate group at the 3 position, and a hydroxy group at the 4 position . The molecular weight of this compound is 305.33 .Physical And Chemical Properties Analysis
The physical and chemical properties of ethyl 6,7-diethoxy-4-hydroxyquinoline-3-carboxylate, such as its melting point, boiling point, and density, were not available in the sources I found .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 6,7-diethoxy-4-hydroxyquinoline-3-carboxylate can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2,5-dihydroxybenzoic acid", "ethyl 2,4-pentanedionate", "ethanol", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Esterification of 2,5-dihydroxybenzoic acid with ethanol and sulfuric acid to form ethyl 2,5-dihydroxybenzoate.", "Step 2: Condensation of ethyl 2,5-dihydroxybenzoate with ethyl 2,4-pentanedionate in the presence of sodium ethoxide to form ethyl 6,7-dihydroxy-4-oxoquinoline-3-carboxylate.", "Step 3: Reduction of ethyl 6,7-dihydroxy-4-oxoquinoline-3-carboxylate with sodium borohydride to form ethyl 6,7-dihydroxy-4-hydroxyquinoline-3-carboxylate.", "Step 4: Esterification of ethyl 6,7-dihydroxy-4-hydroxyquinoline-3-carboxylate with acetic anhydride in the presence of sulfuric acid to form ethyl 6,7-diethoxy-4-hydroxyquinoline-3-carboxylate.", "Step 5: Neutralization of the reaction mixture with sodium bicarbonate and extraction of the product with ethyl acetate.", "Step 6: Drying of the organic layer with magnesium sulfate and evaporation of the solvent to obtain the final product." ] } | |
CAS RN |
1698-92-6 |
Molecular Formula |
C16H19NO5 |
Molecular Weight |
305.3 |
Purity |
95 |
Origin of Product |
United States |
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